Cas no 138281-21-7 (Benzenemethanamine, 4-nitro-N-(3,4,5-trimethoxyphenyl)-)

• Product Name: Benzenemethanamine, 4-nitro-N-(3,4,5-trimethoxyphenyl)-
• CAS No: 138281-21-7
• MF: C₁₆H₁₈N₂O₅
• MW: 318.324524402618
• CID: 1252006
• Update Time: 2024-08-03

Benzenemethanamine, 4-nitro-N-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-nitro-N-(3,4,5-trimethoxyphenyl)-

• Inchi： 1S/C16H18N2O5/c1-21-14-8-12(9-15(22-2)16(14)23-3)17-10-11-4-6-13(7-5-11)18(19)20/h4-9,17H,10H2,1-3H3
• InChI Key： BAPNORSHRZZKBH-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC(OC)=C(OC)C(OC)=C2)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 318.12164

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 486.9±45.0 °C(Predicted)
• PSA: 82.86
• pka: 2.68±0.45(Predicted)